8-O-methylated flavonoids

8-O-Methylated Flavonoids are a class of secondary metabolites derived from the flavonoid family, characterized by their 8-O-methylation at the C-8 position. These compounds exhibit diverse biological activities and are widely found in plants such as soybeans, broccoli, and green tea. Structurally, they possess characteristic flavonoid structures including phenolic hydroxyl groups and a 15-carbon backbone, with an additional methyl group attached to the 8-position. This modification affects their chemical properties and can influence their solubility, stability, and pharmacological effects. In terms of biological activity, 8-O-methylated flavonoids are known for their antioxidant, anti-inflammatory, and anti-cancer potential. They also demonstrate neuroprotective and cardiovascular benefits, making them valuable in pharmaceutical research and natural product chemistry. Due to their structural uniqueness, these compounds can serve as lead structures for the development of new therapeutic agents. Their extraction and isolation techniques often involve complex processes such as solvent-based extraction, solid-phase extraction (SPE), or supercritical fluid extraction (SFE). Analytical methods like HPLC and mass spectrometry are commonly used to quantify their presence in natural extracts.
8-O-methylated flavonoids
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